Cas no 1261955-91-2 (5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol)

• Product Name: 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol
• CAS No: 1261955-91-2
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• MDL: MFCD18315378
• CID: 5207209
• Update Time: 2026-03-06

5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol
• [1,1'-Biphenyl]-2-sulfonamide, 3'-hydroxy-4'-methoxy-N,N-dimethyl-
• 2-(3-Hydroxy-4-methoxyphenyl)-N,N-dimethylbenzenesulfonamide

• MDL： MFCD18315378
• Inchi： 1S/C15H17NO4S/c1-16(2)21(18,19)15-7-5-4-6-12(15)11-8-9-14(20-3)13(17)10-11/h4-10,17H,1-3H3
• InChI Key： DFACYBNKSVXMLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(=C(C=1)O)OC)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 2.3
• Topological Polar Surface Area: 75.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol

5-(2-N,N-Dimethylsulfamoylphenyl)-2-Methoxyphenol: A Comprehensive Overview

5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol, with the CAS number 1261955-91-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenol moiety and a dimethylsulfamoylphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol involves several steps, typically starting with the formation of the methoxyphenol core. Subsequent reactions introduce the dimethylsulfamoylphenyl group, often through sulfonation and subsequent coupling reactions. The detailed synthetic route can vary, but common methods include the use of sulfonic acid derivatives and coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).

Recent studies have highlighted the potential of 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol in various therapeutic areas. One notable application is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. The selective inhibition of COX-2 over COX-1 suggests that it may have fewer gastrointestinal side effects compared to non-selective NSAIDs.

In addition to its anti-inflammatory effects, 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic properties of 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol have also been studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have shown that it has good solubility and stability, which are essential for effective drug delivery. Furthermore, its oral bioavailability is favorable, making it a promising candidate for further clinical development.

Toxicity studies on 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol have indicated that it has a favorable safety profile at therapeutic doses. Animal models have not shown significant adverse effects, suggesting that it may be well-tolerated in humans. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

The potential applications of 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease. Studies have shown that it can reduce the accumulation of amyloid-beta plaques and tau protein tangles, which are hallmark features of Alzheimer's pathology. This neuroprotective effect makes it an attractive candidate for further investigation in this area.

In conclusion, 5-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxyphenol (CAS No. 1261955-91-2) is a multifaceted compound with promising therapeutic potential. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable subject for ongoing research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further enhancing its significance in the field.